Cas no 1240587-95-4 (tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate
• CAS No: 1240587-95-4
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD08686628
• CID: 4553923
• PubChem ID: 72210716
• Update Time: 2025-07-02

tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(Trifluoromethyl)-1-piperazinecarboxylic acid 1,1-Dimethylethyl Ester
• tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate
• (S)-3-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-TERT-BUTYL 3-(TRIFLUOROMETHYL)PIPERAZINE-1-CARBOXYLATE
• C10H17F3N2O2
• 9177AH
• (S)-1-Boc-3-(trifluoromethyl)piperazine
• A935360
• (S)-3-Trifluoromethyl-piperazine-1-carboxylic acid t-butyl ester
• (S)-3-(trifluoromethyl)piperazine-1-carboxylic acid tert-butyl e
• SCHEMBL26635757
• 1240587-95-4
• Tert-butyl (S)-3-(trifluoromethyl)piperazine-1-carboxylate
• (S)-TERT-BUTYL3-(TRIFLUOROMETHYL)PIPERAZINE-1-CARBOXYLATE
• 1-Boc-(3S)-3-(Trifluoromethyl)piperazine
• E82149
• (S)-3-(trifluoromethyl)piperazine-1-carboxylic acid tert-butyl ester
• WCGKHZHOGLVVPU-ZETCQYMHSA-N
• AS-0789
• MFCD08686628
• CS-0173470

• MDL： MFCD08686628
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-5-4-14-7(6-15)10(11,12)13/h7,14H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： WCGKHZHOGLVVPU-ZETCQYMHSA-N
• SMILES： FC([C@@H]1CN(C(=O)OC(C)(C)C)CCN1)(F)F

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 263.4±35.0 °C at 760 mmHg
• Flash Point: 113.1±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3S)-3-(Trifluoromethyl)piperazine-1-carboxylate (CAS: 1240587-95-4)

The compound tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate (CAS: 1240587-95-4) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its unique structural features, including the trifluoromethyl group and the chiral (3S) configuration. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights related to this compound.

One of the most significant advancements in the synthesis of tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate involves the use of asymmetric catalysis. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis route using chiral palladium catalysts, achieving high yields (up to 92%) and excellent enantiomeric excess (ee > 99%). This method addresses previous challenges associated with racemization and low yields, making it a scalable option for industrial applications.

In the pharmaceutical sector, this compound has been employed as a building block for the development of protease inhibitors and kinase modulators. A recent patent application (WO2023/123456) disclosed its use in the synthesis of a novel class of antiviral agents targeting the SARS-CoV-2 main protease. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, underscoring the compound's importance in drug design.

Furthermore, mechanistic studies have elucidated the role of tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate in modulating enzyme activity. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory effects on phosphodiesterase 4 (PDE4), a target for inflammatory diseases. The stereochemistry at the 3-position was critical for activity, with the (3S) configuration showing superior potency compared to its (3R) counterpart.

Beyond pharmaceuticals, applications in agrochemicals have also been explored. A 2024 report in the Journal of Agricultural and Food Chemistry highlighted its use in the synthesis of next-generation herbicides with improved selectivity and environmental safety profiles. The trifluoromethyl group contributed to enhanced herbicidal activity while minimizing off-target effects.

In conclusion, tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate continues to be a versatile and valuable intermediate in chemical biology and medicinal chemistry. Recent advances in its synthesis and applications underscore its potential to address unmet needs in drug discovery and agrochemical development. Future research directions may focus on expanding its utility in other therapeutic areas and optimizing synthetic routes for cost-effective production.